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Compound of Interest

Compound Name: Cupric isodecanoate

Cat. No.: B12896235

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cupric isodecanoate, a copper (II) salt
of isodecanoic acid. This document details its molecular structure and formula,
physicochemical properties, and provides standardized experimental protocols for its synthesis
and characterization.

Molecular Structure and Formula

Cupric isodecanoate is a metal carboxylate. Isodecanoic acid is a branched-chain fatty acid
with the general formula C10H2002. Due to various branching possibilities, "isodecanoic acid"
refers to a mixture of isomers. A common isomer is 8-methylnonanoic acid. The cupric ion
(Cu?*) forms a complex with two isodecanoate anions.

The general molecular formula for cupric isodecanoate is C20H38CuO4.[1]

The coordination of the carboxylate groups to the copper center can result in different structural
motifs. Copper(ll) carboxylates are well-known to form dimeric "paddlewheel” structures, where
four carboxylate ligands bridge two copper centers.[1][2] However, monomeric structures are
also possible, depending on the reaction conditions and the presence of other ligands.[3]

Structural Representation of a Cupric Isodecanoate Dimer (using 8-methylnonanoic acid as
the ligand):
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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